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Introduction
Citreoindole is a prenylated indole alkaloid, a class of secondary metabolites known for their

structural complexity and diverse biological activities. Fungi, particularly those from the

Penicillium and Aspergillus genera, are prolific producers of indole alkaloids. This technical

guide provides a comprehensive overview of the natural occurrence of citreoindole in fungal

species, detailing its producing organisms, isolation and characterization methods, and a

putative biosynthetic pathway.

Natural Occurrence of Citreoindole
Citreoindole has been isolated from the marine-derived fungus Penicillium citrinum MF006.

This strain was obtained from a deep-sea sediment sample collected from the South China

Sea[1][2][3]. The structure of citreoindole was originally reported in 1991 and later revised in

2016 based on detailed spectroscopic analysis and C3 Marfey's analysis[1][2].

Quantitative Data
Currently, there is limited publicly available quantitative data on the yield of citreoindole from

fungal fermentations. However, studies on other metabolites from Penicillium citrinum provide a

basis for expected yields from fungal cultures, which can range from milligrams to grams per

liter depending on the compound and fermentation conditions.
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Metabolite Fungal Strain Yield Reference

Ergot Alkaloids Penicillium citrinum
13.50 mg/mL to 35.60

mg/mL

Citrinin Penicillium citrinum up to 1.75 g/L

This table serves as an example for presenting quantitative data. Specific yield data for

citreoindole is not currently available in the reviewed literature.

Experimental Protocols
The following sections detail the methodologies for the fermentation of Penicillium citrinum

MF006, and the subsequent extraction, isolation, and structural elucidation of citreoindole.

Fungal Fermentation and Extraction
A standardized protocol for the cultivation of Penicillium citrinum MF006 and extraction of its

metabolites is outlined below.
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Fermentation Extraction Purification

Inoculation of
Penicillium citrinum MF006

onto solid rice medium

Incubation at 28°C
for 30 days

Repeated extraction of
cultured rice with EtOAc

Harvest Concentration of
the EtOAc extract

under reduced pressure

Fractionation by
reversed-phase HPLC

Crude Extract Isolation of
Citreoindole

Precursors

Core Assembly

Tailoring Reactions

L-Tryptophan

NRPS-mediated
peptide bond formation

L-Phenylalanine L-β-Phenylalanine Dimethylallyl
pyrophosphate (DMAPP)

Prenyltransferase-catalyzed
prenylation at C-3 of indole

Cyclization to form
Diketopiperazine core

Further oxidative
modifications

Citreoindole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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